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Compound of Interest

Compound Name: Methyl 4-iodobutanoate

Cat. No.: B082882 Get Quote

Essential Safety and Handling Guide for Methyl
4-iodobutanoate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Methyl 4-iodobutanoate (also known as Methyl 4-iodobutyrate). It

is intended for researchers, scientists, and professionals in drug development to ensure safe

laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl 4-iodobutanoate is classified as a substance that causes skin irritation, serious eye

irritation, and may cause respiratory irritation.[1][2] It is crucial to use appropriate personal

protective equipment to minimize exposure.

Recommended Personal Protective Equipment:
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Protection Type Specification Standard

Eye Protection Goggles European Standard EN 166

Hand Protection
Protective gloves (e.g., Nitrile

rubber)

Check manufacturer's

specifications for breakthrough

time and thickness

Skin and Body Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure. A lab coat

should be worn.

---

Respiratory Protection

For small-scale laboratory use,

maintain adequate ventilation.

For larger scale use or where

ventilation is inadequate, a

respirator with an organic

vapor filter is recommended.

NIOSH (US) or EN 140/EN405

(EU)

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[1]

Work in a well-ventilated area, preferably within a chemical fume hood.

2. Handling:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe vapors or mists.[1]

Wash hands thoroughly after handling.

Keep the container tightly closed when not in use.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.fi/store/msds?partNumber=10493074&countryCode=FI&language=en
https://www.fishersci.fi/store/msds?partNumber=10493074&countryCode=FI&language=en
https://www.fishersci.fi/store/msds?partNumber=10493074&countryCode=FI&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a dry, cool, and well-ventilated place.[1] It is recommended to keep it refrigerated

and protected from direct sunlight.[1]

3. In Case of Accidental Exposure (First Aid):

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove all

contaminated clothing and shoes. Get medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Get medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

4. Spill Response:

Ensure adequate ventilation.

Soak up the spill with inert absorbent material (e.g., sand, silica gel).

Collect the absorbed material and place it into a suitable, closed container for disposal.[1]

Disposal Plan
Waste from Methyl 4-iodobutanoate is classified as hazardous.[1]

Chemical Disposal: Dispose of the chemical and its container at an approved waste disposal

plant. Do not release into the environment or allow it to enter drains.[3]

Contaminated Packaging: Dispose of this container to a hazardous or special waste

collection point.[1][3]

Quantitative Data
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Property Value Source

Chemical Formula I(CH₂)₃CO₂CH₃ Sigma-Aldrich

Molecular Weight 228.03 g/mol Sigma-Aldrich

Appearance Solid Sigma-Aldrich

Boiling Point 80-83 °C at 11 mmHg Sigma-Aldrich

Density 1.689 g/mL at 25 °C Sigma-Aldrich

Flash Point 99 °C (210.2 °F) - closed cup Sigma-Aldrich

Storage Temperature 2-8°C Sigma-Aldrich

Occupational Exposure Limits

(PEL, TLV)
Data not available ---
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Safe Handling Workflow for Methyl 4-iodobutanoate

Preparation

Handling

Disposal

Emergency Procedures

Don Personal Protective Equipment (PPE)

Ensure Proper Ventilation (Fume Hood)

Verify Eyewash & Safety Shower Access

Carefully Transfer Chemical

Perform Experimental Procedure

Store in a Cool, Dry, Ventilated AreaSpill: Absorb with Inert Material

Exposure: Follow First-Aid Protocols Collect Waste in a Labeled, Sealed Container

Dispose as Hazardous Waste via Approved Channels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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